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Compound of Interest

Compound Name:
N-Isopropyl-4-

nitrobenzenesulfonamide

Cat. No.: B1348438 Get Quote

A detailed guide for researchers, scientists, and drug development professionals on the

characterization and comparative performance of N-Isopropyl-4-nitrobenzenesulfonamide.

This guide provides a comprehensive characterization of N-Isopropyl-4-
nitrobenzenesulfonamide, presenting a comparative analysis with structurally related

alternatives, 4-nitrobenzenesulfonamide and N-phenyl-4-nitrobenzenesulfonamide. The

information compiled herein, supported by experimental data from scientific literature, is

intended to inform research and development in medicinal chemistry and related fields.

Physicochemical Properties
A summary of the key physicochemical properties of N-Isopropyl-4-
nitrobenzenesulfonamide and its comparators is presented in Table 1. These properties are

fundamental to understanding the compound's behavior in biological and chemical systems.
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Property
N-Isopropyl-4-
nitrobenzenesulfon
amide

4-
Nitrobenzenesulfon
amide

N-Phenyl-4-
nitrobenzenesulfon
amide

CAS Number 23530-48-5[1] 6325-93-5[2] 1829-81-8

Molecular Formula C₉H₁₂N₂O₄S[1] C₆H₆N₂O₄S[2] C₁₂H₁₀N₂O₄S

Molecular Weight 244.27 g/mol [1] 202.19 g/mol 278.28 g/mol

Melting Point Not available 178-180 °C 135-136 °C

Spectroscopic Characterization
Spectroscopic data is essential for the structural elucidation and confirmation of chemical

compounds. While specific experimental spectra for N-Isopropyl-4-nitrobenzenesulfonamide
are not readily available in the public domain, representative data for the comparator

compounds are presented below.

¹H NMR Spectroscopy
Compound Solvent Chemical Shifts (δ ppm)

4-Nitrobenzenesulfonamide DMSO-d₆
8.43 (d, 2H), 8.10 (d, 2H), 7.77

(s, 2H, -SO₂NH₂)

N-Phenyl-4-

nitrobenzenesulfonamide
DMSO-d₆

10.60 (s, 1H, -SO₂NH-), 8.38

(d, 2H), 8.02 (d, 2H), 7.27 (t,

2H), 7.13 (d, 2H), 7.09 (t, 1H)

¹³C NMR Spectroscopy
Compound Solvent Chemical Shifts (δ ppm)

N-Phenyl-4-

nitrobenzenesulfonamide
DMSO-d₆

150.3, 145.4, 137.4, 129.8,

128.7, 125.2, 125.1, 121.2

IR Spectroscopy
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Compound Key Absorptions (cm⁻¹)

N-Phenyl-4-nitrobenzenesulfonamide
(Details typically include N-H, S=O, and NO₂

stretching frequencies)

Biological Activity: Carbonic Anhydrase Inhibition
Sulfonamides are a well-established class of carbonic anhydrase (CA) inhibitors. These

enzymes are involved in numerous physiological processes, and their inhibition has therapeutic

applications in conditions such as glaucoma and certain types of cancer. Nitro-substituted

benzenesulfonamides, in particular, have been investigated for their selective inhibition of

tumor-associated CA isoforms, such as CA IX and CA XII, which are often overexpressed in

hypoxic tumors.[3][4]

While specific inhibitory constants (Kᵢ) for N-Isopropyl-4-nitrobenzenesulfonamide against

various CA isoforms are not publicly available, the broader class of 2-substituted-5-nitro-

benzenesulfonamides has demonstrated potent inhibition of CA II, CA IX, and CA XII, with Kᵢ

values ranging from nanomolar to micromolar concentrations.[3] It is hypothesized that the N-

isopropyl group of the target compound would influence its binding affinity and selectivity

towards different CA isoforms.

A comparative study of various benzenesulfonamides has shown that substitutions on the

sulfonamide nitrogen can significantly impact the inhibitory activity. For instance, a series of N-

substituted sulfonamides showed varying degrees of inhibition against different CA isoforms,

highlighting the importance of the substituent in achieving isoform selectivity.

Experimental Protocols
General Synthesis of N-Substituted-4-
nitrobenzenesulfonamides
A general procedure for the synthesis of N-substituted-4-nitrobenzenesulfonamides involves

the reaction of 4-nitrobenzenesulfonyl chloride with the corresponding primary or secondary

amine.

Example: Synthesis of N-Phenyl-4-nitrobenzenesulfonamide
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Aniline is treated with a stoichiometric amount of 4-nitrobenzenesulfonyl chloride.

The reaction mixture is heated, typically by boiling, for a short period (e.g., 15 minutes).

After cooling to room temperature, the reaction mixture is poured into ice-cold water to

precipitate the product.

The solid product is collected by filtration and washed with cold water and dilute hydrochloric

acid to remove any unreacted starting materials.

The crude product is then purified by recrystallization, for example, from dilute ethanol.

Carbonic Anhydrase Inhibition Assay
The inhibitory activity of sulfonamides against carbonic anhydrase is commonly determined

using a stopped-flow CO₂ hydrase assay.

Enzyme and Inhibitor Preparation: A solution of the purified carbonic anhydrase isoform and

varying concentrations of the inhibitor are prepared in a suitable buffer (e.g., HEPES or

TRIS).

Assay Initiation: The enzyme-inhibitor solution is rapidly mixed with a CO₂-saturated solution

containing a pH indicator (e.g., phenol red).

Data Acquisition: The change in absorbance of the pH indicator is monitored over time as the

CO₂ is hydrated to carbonic acid, causing a decrease in pH.

Data Analysis: The initial rates of the reaction are determined at different inhibitor

concentrations. The inhibition constants (Kᵢ) are then calculated by fitting the data to the

appropriate inhibition model.

Structure-Activity Relationships and Signaling
Pathways
The following diagrams illustrate the general workflow for synthesizing sulfonamides and the

mechanism of carbonic anhydrase inhibition.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Nitrobenzenesulfonyl
Chloride + Amine

Reaction in
appropriate solvent

Precipitation
and Filtration Recrystallization Spectroscopic

Analysis (NMR, IR, MS)
Pure N-Substituted

4-Nitrobenzenesulfonamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-substituted-4-nitrobenzenesulfonamides.

Carbonic Anhydrase Active Site

Zn²⁺

H₂O His His His Inhibited Enzyme-Sulfonamide Complex

HCO₃⁻ + H⁺

CO₂

 Catalysis

R-SO₂NH₂

 Inhibition

Click to download full resolution via product page

Caption: Simplified mechanism of carbonic anhydrase inhibition by sulfonamides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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